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Compound of Interest

Compound Name: Hexyl valerate

Cat. No.: B073682 Get Quote

An In-depth Technical Guide to Hexyl
Pentanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexyl pentanoate, detailing its

chemical properties, synthesis, and potential relevance in scientific research and development.

Chemical Identity and Properties
Hexyl pentanoate, also known as hexyl valerate, is the ester formed from the condensation of

hexan-1-ol and pentanoic acid. It is a clear, colorless liquid and is characterized by a fruity

aroma.

Synonyms: Hexyl n-valerate, Pentanoic acid, hexyl ester, Hexyl valerate, Hexyl valerianate,

Valeric acid, hexyl ester, 1-Hexyl n-valerate.[1]

Physicochemical Data
The key quantitative properties of hexyl pentanoate are summarized in the table below for easy

reference and comparison.
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Property Value Unit

Molecular Formula C₁₁H₂₂O₂

Molecular Weight 186.29 g/mol

CAS Number 1117-59-5

Density 0.863 g/mL at 20°C

Boiling Point 224.7 °C at 760 mmHg

Melting Point -63.1 °C

Flash Point 87.78 °C

Refractive Index 1.418 - 1.424 at 20°C

LogP (octanol/water) 3.8 (Calculated)

Solubility: Hexyl pentanoate is practically insoluble in water. It is expected to be soluble in

common organic solvents such as ethanol, methanol, acetone, and diethyl ether.

Chemical Structure
The chemical structure of hexyl pentanoate is depicted below.

Figure 1: Chemical Structure of Hexyl Pentanoate

Synthesis and Characterization
Experimental Protocol: Fischer-Tropsch Esterification
Hexyl pentanoate can be synthesized via the Fischer-Tropsch esterification of pentanoic acid

and hexan-1-ol using an acid catalyst.

Materials:

Pentanoic acid

Hexan-1-ol

Concentrated sulfuric acid (catalyst)
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Anhydrous sodium sulfate

Diethyl ether

Saturated sodium bicarbonate solution

Brine

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

equimolar amounts of pentanoic acid and hexan-1-ol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total

mass of the reactants).

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After cooling to room temperature, transfer the mixture to a separatory funnel.

Dilute the mixture with diethyl ether and wash sequentially with water, saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield crude hexyl pentanoate.

The product can be further purified by fractional distillation.
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Reactants Reaction Conditions

Products

Pentanoic Acid

Fischer Esterification

Hexan-1-ol H₂SO₄ (catalyst) Reflux

Hexyl Pentanoate Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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